Cas no 1270370-77-8 (1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine)

• Product Name: 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine
• CAS No: 1270370-77-8
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 5583327
• PubChem ID: 138110463
• Update Time: 2025-05-22

1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine
• Benzenemethanamine, 4-(cyclopentyloxy)-α-(cyclopropylmethyl)-
• 1270370-77-8
• N16430

• Inchi： 1S/C16H23NO/c17-16(11-12-5-6-12)13-7-9-15(10-8-13)18-14-3-1-2-4-14/h7-10,12,14,16H,1-6,11,17H2
• InChI Key： HJVLPBFONWTHDR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CC1CC1)N)C1CCCC1

Computed Properties

• Exact Mass: 245.177964357g/mol
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 378.7±25.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Additional information on 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine

Comprehensive Overview of 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine (CAS No. 1270370-77-8)

1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine, with the CAS number 1270370-77-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopentyloxy group and a cyclopropyl moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic pathways. The compound's structural complexity makes it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel amine derivatives like 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine has surged due to their versatility in synthesizing bioactive molecules. The cyclopropyl group is known for enhancing metabolic stability, while the aryloxy fragment can influence receptor binding affinity. These characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects. This compound’s potential to modulate specific biological pathways makes it a subject of ongoing studies.

From a synthetic chemistry perspective, CAS 1270370-77-8 exemplifies the growing interest in scaffold diversification. Its synthesis often involves multi-step reactions, including aryl ether formation and amine functionalization, which are critical topics in modern organic chemistry. Laboratories focusing on high-throughput screening frequently include such compounds in their libraries to identify new lead structures. The compound’s lipophilicity and molecular weight also make it suitable for optimizing drug-like properties, a key consideration in pharmacokinetic studies.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine. Researchers use molecular docking and QSAR modeling to predict its interactions with biological targets, reducing the need for extensive empirical testing. This aligns with the broader shift toward green chemistry and sustainable research practices. Additionally, its structural motifs are frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

Another area of interest is the compound’s potential role in neuropharmacology. Early studies suggest that its amine functionality may interact with neurotransmitter systems, though detailed mechanisms remain under investigation. This has sparked discussions in forums and publications focused on CNS drug development, where users often inquire about novel small-molecule modulators. The compound’s patent landscape is also being monitored, as it could inspire proprietary formulations in the future.

In summary, 1-(4-Cyclopentyloxyphenyl)-2-cyclopropylethylamine (CAS 1270370-77-8) represents a compelling case study at the intersection of organic synthesis, drug discovery, and computational biology. Its structural features and potential applications resonate with contemporary research priorities, making it a compound worth watching in scientific literature and industry developments.